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Synthesis and Characterization of Dimercury(l)
Oxalate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dimercury(l) oxalate

CAS No.: 2949-11-3

Cat. No.: S1941236

The table below summarizes the key information and classical precipitation synthesis method for

dimercury(I) oxalate.

Property Description

Chemical Formula C2HQ20a4 [1]

CAS Number 2949-11-3 [1]

Molecular Weight 489.2 g/mol [1]

Solubility Product (Ksp) (1.75 \times 10"{-13} ) [1]

IUPAC Name mercury(1+); oxalate [1]

SMILES Notation C(=0)(C(=0O)[O-D[O-].[Hg+].[Hg+] [1]

Classical Precipitation Synthesis Protocol [1]

The most common synthesis involves a precipitation reaction between mercury(I) nitrate and oxalic acid in

aqueous solution. The stoichiometric reaction is: Hg2(NO3)2 + H2C204 —~ Hg2C204 + 2HNO3
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e Procedure: An aqueous solution of mercury(l) nitrate is mixed with an aqueous solution of oxalic
acid. The insoluble dimercury(l) oxalate precipitates immediately.
e Optimal Conditions:
o Stoichiometry: Use a slight excess of oxalic acid (5-10 mol%) to ensure complete conversion
of the mercury precursor.

o Temperature: Reaction proceeds at ambient temperature (25°C) but can be accelerated with
moderate heating (40-50°C).

o Reaction Time: Typically 2-6 hours for complete precipitation.
o pH Control: Critical for high yield and purity. The optimal range is pH 3.0-5.0. Outside this
range, yield drops due to oxalate protonation (low pH) or mercury(l) ion hydrolysis (high pH).

The synthesis workflow can be visualized as follows:
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Purification and Analytical Data

After synthesis, purification is essential to achieve high-purity material. The table below compares common

techniques.
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Achievable Recovery
Method Procedure )
Purity Rate
Recrystallization Dissolve crude product in warm (50-60°C) 98-99% [1] 85-92% [1]
dilute HNOs (0.1-0.5 M), then slow cooling [1].
Washing Multiple washing cycles (3-5) with deionized 95-97% [1] 95-98% [1]
water to remove soluble impurities [1].
Solvent Wash with organic solvents like acetone or 96-98% [1] Information
Washing ethanol to remove trace organics and water [1]. missing

¢ Thermal Stability: Dimercury(l) oxalate is stable up to 200-250°C, above which it decomposes to
metallic mercury and carbon dioxide [1].

How to Locate the Crystal Structure

The absence of crystal structure data in the available literature means you may need to pursue these research

pathways:

e Specialized Databases: Directly search the Cambridge Structural Database (CSD) or
Crystallography Open Database (COD) using the compound's formula or name. The COD search
results did not contain this specific structure [2].

e Literature Search: Conduct a thorough review of older, foundational inorganic chemistry literature, as
this compound may have been studied before digital records were common.

o Experimental Determination: If the structure is truly unknown, consider determining it yourself via

single-crystal X-ray diffraction. Growing suitable single crystals is a prerequisite for this analysis

3],

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Synthesis and Characterization of Dimercury(l) Oxalate].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1941236#dimercury-i-oxalate-crystal-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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